Cas no 3558-10-9 (1-methyl-5-nitro-1H-indole-3-carbaldehyde)

1-Methyl-5-nitro-1H-indole-3-carbaldehyde is a nitro-substituted indole derivative characterized by its aldehyde functional group at the 3-position and a methyl group at the 1-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. The presence of both nitro and aldehyde groups enhances its reactivity, enabling participation in condensation, reduction, and cyclization reactions. Its well-defined structure and high purity make it suitable for research applications requiring precise functionalization of the indole scaffold. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

1-methyl-5-nitro-1H-indole-3-carbaldehyde structure

3558-10-9 structure

Product Name:1-methyl-5-nitro-1H-indole-3-carbaldehyde

CAS No:3558-10-9

MF:C₁₀H₈N₂O₃

MW:204.18212223053

MDL:MFCD12025394

CID:1111417

PubChem ID:12871512

Update Time:2025-10-29

1-methyl-5-nitro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-methyl-5-nitro-1H-Indole-3-carboxaldehyde
- 1-methyl-5-nitro-1H-indole-3-carbaldehyde
- KFTGWHRQKBLPLH-UHFFFAOYSA-N
- 1-methyl-5-nitroindole-3-carboxaldehyde
- EN300-330409
- N-methyl-5-nitroindole-3-carboxaldehyde
- SCHEMBL379545
- 3558-10-9
- DB-191309
- MDL： MFCD12025394
- Inchi： 1S/C10H8N2O3/c1-11-5-7(6-13)9-4-8(12(14)15)2-3-10(9)11/h2-6H,1H3
- InChI Key： KFTGWHRQKBLPLH-UHFFFAOYSA-N
- SMILES： O=CC1=CN(C)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

Exact Mass: 204.05354
Monoisotopic Mass: 204.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 67.8Å²

Experimental Properties

PSA: 65.14

1-methyl-5-nitro-1H-indole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-330409-0.05g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	0.05g	$888.0	2023-09-04
Enamine	EN300-330409-0.1g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	0.1g	$930.0	2023-09-04
Enamine	EN300-330409-0.25g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	0.25g	$972.0	2023-09-04
Enamine	EN300-330409-0.5g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	0.5g	$1014.0	2023-09-04
Enamine	EN300-330409-1g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	1g	$1057.0	2023-09-04
Enamine	EN300-330409-2.5g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	2.5g	$2071.0	2023-09-04
Enamine	EN300-330409-5g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	5g	$3065.0	2023-09-04
Enamine	EN300-330409-10g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	10g	$4545.0	2023-09-04
Enamine	EN300-330409-1.0g	1-methyl-5-nitro-1H-indole-3-carbaldehyde	3558-10-9	1g	$0.0	2023-06-07

1-methyl-5-nitro-1H-indole-3-carbaldehyde Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Fe3O4/PEG-SO3H as a heterogeneous and magnetically-recyclable nanocatalyst for the oxidation of sulfides to sulfones or sulfoxides

Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652
5. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

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